Cas no 183302-68-3 (4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 183302-68-3
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD01935987
• CID: 114054
• PubChem ID: 2763305
• Update Time: 2025-04-18

4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-1,2,3-thiadiazole-5-carboxylic acid
• 1,2,3-Thiadiazole-5-carboxylicacid, 4-(1-methylethyl)-
• 4-propan-2-ylthiadiazole-5-carboxylic acid
• 4-isopropyl-1,2,3-thiadiazole-5-carboxylic acid(SALTDATA: FREE)
• isopropylthiadiazolecarboxylicacid
• 1,2,3-Thiadiazole-5-carboxylicacid,4-(1-methylethyl)-(9CI)
• 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylic acid
• FT-0660631
• 183302-68-3
• SCHEMBL5717545
• DTXSID10376884
• 4-Isopropyl-[1,2,3]thiadiazole-5-carboxylic acid
• MFCD01935987
• AKOS000301643
• 4-Isopropylthiadiazole-5-carboxylic acid
• F8881-3818
• J-515596
• 10J-338S
• 4-isopropyl-1,2,3-thiadiazole-5-carboxylic acid, AldrichCPR
• Z1201621515
• EN300-86256
• 1,2,3-Thiadiazole-5-carboxylic acid, 4-(1-methylethyl)-
• CS-0217819
• A880831
• DB-065436
• STK510116

• MDL： MFCD01935987
• Inchi： 1S/C6H8N2O2S/c1-3(2)4-5(6(9)10)11-8-7-4/h3H,1-2H3,(H,9,10)
• InChI Key： PKBQERAJZXEWRH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C)C)N=N1

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 91.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.345
• Melting Point: No data available
• Boiling Point: 301.3°C at 760 mmHg
• Flash Point: 136°C
• Refractive Index: 1.569
• PSA: 91.32000
• LogP: 1.35970
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)